molecular formula C10H8BrNO2 B189116 Methyl 2-(bromomethyl)-4-cyanobenzoate CAS No. 165111-46-6

Methyl 2-(bromomethyl)-4-cyanobenzoate

Cat. No. B189116
M. Wt: 254.08 g/mol
InChI Key: QMLVCVLSZNSKJM-UHFFFAOYSA-N
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Description

“Methyl 2-(bromomethyl)-4-cyanobenzoate” likely refers to a compound that contains a methyl ester, a bromomethyl group, and a cyano group attached to a benzoate backbone .


Synthesis Analysis

While specific synthesis methods for “Methyl 2-(bromomethyl)-4-cyanobenzoate” are not available, similar compounds such as Methyl 2-(bromomethyl)acrylate can be used as chain transfer agents in the emulsion polymerization of methyl methacrylate (MMA) and styrene . They can also undergo nucleophilic substitution of carboxylic acid to form methyl 2-(acyloxymethyl)acrylates .

Scientific Research Applications

  • Methyl 2-[4-(Bromomethyl)phenyl]benzoate : This compound is a white to light yellow powder or crystal with a melting point of 52.0 to 57.0 °C . It is used in various chemical reactions due to the presence of the bromomethyl group .

  • Methyl (2-bromomethyl)acrylate (MBrMA) : This compound may be used as chain transfer agents in the emulsion polymerization of methyl methacrylate (MMA) and styrene . MBrMA can undergo nucleophilic substitution of carboxylic acid to form methyl 2-(acyloxymethyl)acrylates .

  • Bromomethylation of Thiols : An efficient method for the bromomethylation of thiols has been developed, which minimizes the generation of highly toxic byproducts . The preparation of structurally diverse α-bromomethyl sulfides illustrates the chemotolerant applicability .

  • Methyl 2-[4-(Bromomethyl)phenyl]benzoate : This compound is a white to light yellow powder or crystal with a melting point of 52.0 to 57.0 °C . It is used in various chemical reactions due to the presence of the bromomethyl group .

  • Methyl (2-bromomethyl)acrylate (MBrMA) : This compound may be used as chain transfer agents in the emulsion polymerization of methyl methacrylate (MMA) and styrene . MBrMA can undergo nucleophilic substitution of carboxylic acid to form methyl 2-(acyloxymethyl)acrylates .

  • Bromomethylation of Thiols : An efficient method for the bromomethylation of thiols has been developed, which minimizes the generation of highly toxic byproducts . The preparation of structurally diverse α-bromomethyl sulfides illustrates the chemotolerant applicability .

properties

IUPAC Name

methyl 2-(bromomethyl)-4-cyanobenzoate
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InChI

InChI=1S/C10H8BrNO2/c1-14-10(13)9-3-2-7(6-12)4-8(9)5-11/h2-4H,5H2,1H3
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InChI Key

QMLVCVLSZNSKJM-UHFFFAOYSA-N
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Canonical SMILES

COC(=O)C1=C(C=C(C=C1)C#N)CBr
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Molecular Formula

C10H8BrNO2
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DSSTOX Substance ID

DTXSID50633347
Record name Methyl 2-(bromomethyl)-4-cyanobenzoate
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Molecular Weight

254.08 g/mol
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Product Name

Methyl 2-(bromomethyl)-4-cyanobenzoate

CAS RN

165111-46-6
Record name Methyl 2-(bromomethyl)-4-cyanobenzoate
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Synthesis routes and methods

Procedure details

A mixture of 4-cyano-2-methyl-benzoic acid methyl ester (12.5 g, 71.35 mmol), NBS (12.7 g, 71.35 mmol) and di-benzoyl peroxide (BPO) (0.8 g, 3.28 mmol) in CCl4 (200 mL) was heated to reflux temperature for 3 hours. After it was cooled to room temperature, the reaction mixture was filtered. The filtrate was concentrated in vacuo to give a crude product (18.2 g) which was used in the next step reaction without further purification.
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Retrosynthesis Analysis

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Citations

For This Compound
2
Citations
T Seedorf - 2023 - repo.uni-hannover.de
The oligopeptides cystobactamid and Myxovalargin A are natural products produced by myxobacteria. Both secondary metabolites exhibit high antibacterial activity and are currently in …
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